Cas no 30246-33-4 (7-Amino-3-(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl-3-cephem-4-carboxylic Acid)

• Product Name: 7-Amino-3-(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl-3-cephem-4-carboxylic Acid
• CAS No: 30246-33-4
• MF: C₁₁H₁₂N₄O₃S₃
• MW: 344.432977676392
• MDL: MFCD29913098
• CID: 321807
• Update Time: 2025-09-25

7-Amino-3-(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl-3-cephem-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-, (6R,7R)-
• 7-Amino-3-[(5-Methyl-1,3,4-Thiadiazol-2-yl)Thiomethyl]Cephalosphoranic Acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-, (6R,7R
• 7-Amino-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-3-cephem-4-carboxylic Acid
• 7-TDA
• 7-ZACA
• TDA
• Cefazolin EP Impurity A
• (6R)-7t-amino-3-(5-methyl-[1,3,4]thiadiazol-2-ylsulfanylmethyl)-8-oxo-(6rH)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (7r)-7-amino-3[(5-methyl-1,3,4-thiadiazole-2-yl)thiomethyl]-3-cephem-4-carboxylic acid
• 3-[(2-methyl-1,3,4-thiadiazol-5-ylthio)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)thiomethyl-3-cephem-4-carboxylic acid
• 7-Amino-3-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl}cephalosporanic acid
• Cefazolin
• 7-Amino-3-(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl-3-cephem-4-carboxylic Acid

• MDL： MFCD29913098
• Inchi： 1S/C11H12N4O3S3/c1-4-13-14-11(21-4)20-3-5-2-19-9-6(12)8(16)15(9)7(5)10(17)18/h6,9H,2-3,12H2,1H3,(H,17,18)/t6-,9-/m1/s1
• InChI Key： HJSGHKMSDOLGJJ-HZGVNTEJSA-N
• SMILES： S1CC(CSC2=NN=C(C)S2)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 344.00700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 188.25000
• LogP: 1.15790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives